Cas no 39623-52-4 (2H-1,5-Benzodiazepin-2-one, 7-bromo-1,3-dihydro-4-methyl-)

• Product Name: 2H-1,5-Benzodiazepin-2-one, 7-bromo-1,3-dihydro-4-methyl-
• CAS No: 39623-52-4
• MF: C₁₀H₉BrN₂O
• MW: 253.095261335373
• CID: 1510278
• PubChem ID: 610989
• Update Time: 2025-04-21

2H-1,5-Benzodiazepin-2-one, 7-bromo-1,3-dihydro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1,5-Benzodiazepin-2-one, 7-bromo-1,3-dihydro-4-methyl-
• 7-bromo-4-methyl-1,3-dihydro-1,5-benzodiazepin-2-one
• PXGVUWXTUCZFMD-UHFFFAOYSA-N
• DTXSID80346291
• 7-Bromo-4-methyl-1,3-dihydro-2H-1,5-benzodiazepin-2-one #
• 39623-52-4
• 7-Bromo-2,3-dihydro-4-methyl-1H-benzodiazepin-2-one

• Inchi： 1S/C10H9BrN2O/c1-6-4-10(14)13-8-3-2-7(11)5-9(8)12-6/h2-3,5H,4H2,1H3,(H,13,14)
• InChI Key： PXGVUWXTUCZFMD-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N=C(C)CC(N2)=O

Computed Properties

• Exact Mass: 251.98987
• Monoisotopic Mass: 251.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 41.46